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Compound of Interest

Compound Name: 2-Naphthyl myristate

Cat. No.: B1206137

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
beta-Naphthyl myristate (also known as 2-Naphthyl myristate). The information is curated for
professionals in research and development who require precise data for experimental design,
formulation, and analysis. This document includes quantitative physical data, standardized
experimental protocols, and a visualization of its application in biochemical assays.

Core Physical and Chemical Properties

Beta-Naphthyl myristate is the ester formed from the condensation of myristic acid and 2-
naphthol.[1] Its identity and key physical properties are summarized below.
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Property Value Source

naphthalen-2-yl
IUPAC Name [1]
tetradecanoate

2-Naphthyl myristate, -
Synonyms ) [1]
Naphthyl myristate

CAS Number 7262-80-8 [1]
Molecular Formula C24H3402 [1]
Molecular Weight 354.5 g/mol

White to light yellow crystalline
Appearance

powder
Melting Point 65.0 - 68.0 °C

" Soluble in chloroform.

Solubility

Insoluble in water.

Experimental Protocols

The following sections detail standardized laboratory methodologies for determining the key
physical properties of beta-Naphthyl myristate.

Melting Point Determination

Objective: To determine the temperature range over which the solid beta-Naphthyl myristate
transitions into a liquid.

Methodology: Capillary Melting Point Apparatus

o Sample Preparation: A small amount of dry beta-Naphthyl myristate crystalline powder is
finely crushed. The powder is then packed into a capillary tube (sealed at one end) to a
height of 2-3 mm.

o Apparatus Setup: The packed capillary tube is placed into the heating block of a digital
melting point apparatus.
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e Heating and Observation:

o The sample is heated at a rapid rate initially (e.g., 10-15 °C per minute) to approach the
expected melting point.

o Approximately 15-20 °C below the anticipated melting point (around 45 °C), the heating
rate is reduced to a slow and steady 1-2 °C per minute to ensure thermal equilibrium.

» Data Recording:

o The temperature at which the first drop of liquid appears is recorded as the onset of
melting.

o The temperature at which the entire solid sample has completely liquefied is recorded as
the final melting point.

o The melting point is reported as a range from the onset to the final temperature.

Solubility Assessment

Objective: To qualitatively and quantitatively determine the solubility of beta-Naphthyl myristate
in various solvents.

Methodology: Visual Saturated Solution Method
e Solvent Selection: A panel of solvents is selected, including water, ethanol, and chloroform.
e Qualitative Assessment:

o To a test tube containing 1 mL of the selected solvent, a small, precisely weighed amount
(e.g., 10 mg) of beta-Naphthyl myristate is added.

o The mixture is vortexed or agitated for a set period (e.g., 60 seconds) at a controlled
temperature (e.g., 25 °C).

o The solution is visually inspected for the presence of undissolved solid. If the solid
dissolves completely, the compound is considered "soluble” under these conditions. If it
remains undissolved, it is deemed "insoluble” or "sparingly soluble."
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e Quantitative Assessment (for soluble compounds):
o Aknown volume (e.g., 5 mL) of the solvent is placed in a vial at a constant temperature.
o Small, pre-weighed increments of beta-Naphthyl myristate are added to the solvent.

o After each addition, the mixture is stirred until the solute is fully dissolved before the next
increment is added.

o The process is continued until a saturated solution is achieved (i.e., a slight excess of solid
solute remains undissolved after prolonged agitation).

o The total mass of the dissolved solute is used to calculate the solubility in units such as
mg/mL or mol/L.

Application in Enzyme Assays

Beta-Naphthyl myristate serves as a valuable chromogenic substrate for detecting and
quantifying the activity of carboxylesterases. The enzymatic hydrolysis of the ester bond
releases 2-naphthol, which can then react with a diazonium salt (like Fast Blue B) to produce a
colored azo dye. The intensity of the color is proportional to the amount of 2-naphthol released
and thus to the enzyme's activity.

Carboxylesterase Activity Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of beta-Naphthyl Myristate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206137#physical-properties-of-beta-naphthyl-
myristate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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